Cas no 10265-93-7 (Phosphoramidothioicacid, O-ethyl S-methyl ester)

• Product Name: Phosphoramidothioicacid, O-ethyl S-methyl ester
• CAS No: 10265-93-7
• MF: C₃H₁₀NO₂PS
• MW: 155.155760288239
• CID: 177718
• PubChem ID: 82504
• Update Time: 2025-04-19

Phosphoramidothioicacid, O-ethyl S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoramidothioicacid, O-ethyl S-methyl ester
• [amino(methylsulfanyl)phosphoryl]oxyethane
• AI3-27398
• BAY 65258
• Bayer 65258
• ENT 27,398
• O-Ethyl S-methyl phosphoramidothioate
• O-Ethyl S-methyl phosphoroamidothioate
• O-ethyl-S-methyl phosphoroamidothioate
• O-Ethyl-S-methyl thiophosphoramide
• O-Ethyl-S-methyl-phosphoramidothiolat
• O-Ethyl-S-methyl-phosphoramido-thiolat
• O-Ethyl-S-methyl-thiolphosphorsaeureesteramid
• thiophosphoramidic acid O-ethyl ester S-methyl ester
• BAY-65258
• ENT-27398
• Bayer-65258
• Phosphoramidothioic acid O-ethyl S-methyl ester
• 10265-93-7
• SCHEMBL8098678
• DTXSID201030244
• NSC133011
• NSC 133011
• NSC 190989
• Phosphoramidothioic acid, O-ethyl S-methyl ester
• NSC-133011
• Ethyl methyl phosphoramidothioate, (EtO)(MeS)(H2N)PO
• WLN: 2OPZO&S1

• Inchi： 1S/C3H10NO2PS/c1-3-6-7(4,5)8-2/h3H2,1-2H3,(H2,4,5)
• InChI Key： MINHJPWDPAMUSK-UHFFFAOYSA-N
• SMILES： S(C)P(N)(=O)OCC

Computed Properties

• Exact Mass: 155.0171
• Monoisotopic Mass: 155.01698673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 52.32
• LogP: 2.15300